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Compound of Interest

Compound Name: Acid red 29(2-)

Cat. No.: B1230535 Get Quote

Essential protocols for the safe handling, storage, and disposal of Acid Red 29(2-), a common

azo dye, are critical for ensuring laboratory safety and maintaining experimental integrity. This

guide provides immediate, procedural, and step-by-step instructions for researchers, scientists,

and drug development professionals.

Acid Red 29, also known as Chromotrope 2R, is a reddish-brown powder soluble in water.[1][2]

While essential for various staining and analytical procedures, it presents hazards that

necessitate careful handling.[2] The primary risks associated with Acid Red 29 are irritation to

the skin, eyes, and respiratory system.[3][4] Adherence to the following operational and

disposal plans will mitigate these risks and ensure a safe laboratory environment.

Operational Plan: Safe Handling and Storage
A systematic approach to handling and storing Acid Red 29 is paramount to prevent accidental

exposure and maintain the chemical's stability.

1. Engineering Controls and Personal Protective Equipment (PPE) Selection:

Ventilation: Always handle Acid Red 29 powder in a well-ventilated area.[3] For procedures

that may generate dust, a chemical fume hood is recommended.

Eye and Face Protection: Wear chemical safety goggles or a face shield to protect against

airborne particles and splashes.[4][5]
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Skin Protection: Chemical-resistant gloves are mandatory.[4] While specific breakthrough

time data for Acid Red 29 is not available, nitrile gloves are a common choice for handling

powdered dyes.[6] A lab coat or chemical-resistant apron should also be worn.[3]

Respiratory Protection: If dust is generated and engineering controls are insufficient, a

NIOSH-approved respirator for particulates is necessary.[3][5]

2. Handling Procedures:

Avoid all personal contact, including inhalation of dust.[3]

Do not eat, drink, or smoke in the handling area.[3]

Measure and weigh the powder carefully to minimize dust generation. A simple "mixing box"

made from a cardboard box or plastic tote placed on its side can help contain airborne

particles.[7]

After handling, wash hands thoroughly with soap and water.[3]

Contaminated work clothes should be laundered separately.[3]

3. Storage:

Store Acid Red 29 in a cool, dry, well-ventilated area between 15°C and 25°C.[1][3]

Keep the container tightly closed and protected from direct sunlight.[1][3]

Store away from incompatible materials, such as strong oxidizing agents.[4]

Personal Protective Equipment Summary
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PPE Category Recommended Equipment Rationale

Eye/Face Protection
Chemical safety goggles or

face shield

Protects against eye irritation

from dust and splashes.[4][5]

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile)

Prevents skin irritation and

potential sensitization.[3][4]

Body Protection
Laboratory coat or chemical-

resistant apron

Protects skin and personal

clothing from contamination.[3]

Respiratory Protection
NIOSH-approved particulate

respirator

Required when dust

generation is unavoidable to

prevent respiratory tract

irritation.[3][5]

Disposal Plan: Managing Acid Red 29 Waste
Proper disposal of Acid Red 29 waste is crucial to prevent environmental contamination and

comply with regulations.

1. Waste Identification and Segregation:

All waste materials contaminated with Acid Red 29, including unused product, solutions, and

contaminated consumables (e.g., gloves, weighing paper), should be considered chemical

waste.

Segregate Acid Red 29 waste from other waste streams.

2. Spill Management:

Minor Spills: For small spills of the powder, carefully sweep or vacuum the material, avoiding

dust generation.[3] Place the collected material into a sealed, labeled container for disposal.

[3]

Major Spills: In the event of a large spill, evacuate the area and alert emergency responders.

[3]

3. Disposal Procedure:
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Waste containing Acid Red 29 must be disposed of in accordance with local, state, and

federal regulations.

Do not dispose of Acid Red 29 solutions down the drain.

For laboratory-scale quantities, it is common practice to collect the waste in a designated,

properly labeled, and sealed container.

This container should then be transferred to the institution's environmental health and safety

department for appropriate disposal.

While some non-hazardous dyes can be disposed of down the sanitary sewer after

neutralization, it is critical to first confirm the local regulations and the specific classification

of your waste stream with your institution's safety officer.[8][9][10][11]

Visualizing Safety: PPE Selection Workflow
The following diagram illustrates the decision-making process for selecting the appropriate

Personal Protective Equipment when handling Acid Red 29.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.sfasu.edu/docs/safety/disposal-procedures-non-hazardous-waste.pdf
https://ehs.cornell.edu/manuals/hazardous-waste-manual/chapter-3-minimizing-hazardous-waste-generation/38-disposal
https://protect.iu.edu/environmental-health/public-environment/waste-management/waste-guide/in-lab-disposal.html
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1230535?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start
Hazard Assessment

PPE Selection
Proceed

Handling Acid Red 29? Potential for dust
 or aerosol generation?

Potential for splash?No

Add:
- Particulate Respirator

Yes
Minimum PPE:

- Safety Goggles
- Nitrile Gloves

- Lab Coat

No

Add:
- Face Shield

- Chemical Apron Proceed with work

Click to download full resolution via product page

Caption: A logical workflow for selecting appropriate PPE for handling Acid Red 29.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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